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Ethyl 3-Boc-2,2-

dimethyloxazolidine-4-carboxylate

Cat. No.: B11720139

Get Quote

Executive Summary: The Stereochemical Pivot
Garner’s aldehyde (1,1-dimethylethyl 4-formyl-2,2-dimethyl-3-oxazolidinecarboxylate) serves

as the quintessential "chiral pool" electrophile for synthesizing amino alcohols, sphingosines,

and complex natural products.

While (S)- and (R)-Garner’s aldehydes are enantiomers with identical physical properties in

achiral environments, they represent a critical divergence point in synthetic strategy. The

choice is rarely about "performance" in isolation, but rather target topology matching and

supply chain economics.

The Verdict:

Select (S)-Garner’s Aldehyde for targets requiring the L-amino acid backbone (e.g., natural

sphingosines, C18-phytosphingosine). It is derived from abundant L-Serine.

Select (R)-Garner’s Aldehyde for D-amino acid derivatives or "unnatural" stereoisomers

(e.g., specific antibiotic motifs). It is derived from D-Serine, which is synthetically accessible

but carries a higher cost burden.
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Critical Warning: Both enantiomers possess a highly acidic

-proton. They are chemically unstable and prone to racemization if not handled under strict
cryogenic and pH-controlled protocols.

Structural & Economic Comparison
The following table contrasts the two enantiomers based on sourcing, economics, and

application.

Feature (S)-Garner's Aldehyde (R)-Garner's Aldehyde

CAS Number 102308-32-7 95715-87-0

Chiral Precursor
L-Serine (Natural,

Fermentation)

D-Serine

(Unnatural/Enzymatic)

Precursor Cost Low (Commodity chemical) Moderate to High

Commercial Availability High (Bulk quantities common) Moderate (Specialty reagent)

Configuration derived from (S)-Serine derived from (R)-Serine

Primary Target Class
Natural Sphingosines, L-Amino

sugars

Antibiotics, Unnatural Amino

Acids

Optical Rotation
(c 1, CHCl

)

(c 1, CHCl

)

The "Matched" Target Case Study: Sphingosine
The synthesis of D-erythro-sphingosine (the natural backbone of mammalian sphingolipids)

relies on the (S)-Garner’s aldehyde.

Logic: The C2 stereocenter in natural sphingosine corresponds to the L-serine configuration.

Outcome: Using the (R)-aldehyde would yield the L-threo or L-erythro diastereomers, which

are biologically distinct and often inactive or toxic.
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Synthesis & Stability Protocols
This section details the synthesis of the (S)-enantiomer.[1][2][3] For the (R)-enantiomer,

substitute D-Serine as the starting material; all other conditions remain identical.

Synthesis Workflow (DOT Visualization)
The following diagram illustrates the standard synthetic route and the critical divergence points

for stereochemical integrity.
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Figure 1: Synthetic pathway for (S)-Garner's Aldehyde highlighting Critical Control Points

(CCPs) for optical purity.

Self-Validating Protocol: DIBAL-H Reduction
The reduction of the methyl ester to the aldehyde is the most failure-prone step. The following

protocol includes built-in validation checks.

Reagents:

N-Boc-N,O-isopropylidene-L-serine methyl ester (1.0 equiv)

DIBAL-H (1.0 M in toluene, 1.1 equiv)

Anhydrous Toluene (Solvent)

Methanol (Quench)[2][4]
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Step-by-Step Methodology:

Setup: Flame-dry a 2-neck round bottom flask. Maintain an inert Argon atmosphere.

Solvation: Dissolve the ester in anhydrous toluene (0.1 M concentration).

Cryogenic Control (CCP): Cool the solution to -78°C using a dry ice/acetone bath. Allow 15

minutes for equilibration.

Why? Higher temperatures allow rotation around the C-N bond and enolization, destroying

the stereocenter.

Addition: Add DIBAL-H dropwise along the flask wall over 30-45 minutes.

Validation: Monitor internal temperature.[2] It must not rise above -70°C.[1]

Reaction Monitoring: Stir at -78°C for 1-2 hours.

TLC Check: Elute with 4:1 Hexane/EtOAc. Stain with Ninhydrin or KMnO4. The ester spot

should disappear.

Quench (CCP): While still at -78°C, add excess Methanol dropwise. Do not remove the

cooling bath until the quench is complete.

Causality: Warming before quenching allows the tetrahedral aluminum intermediate to

collapse or racemize.

Workup: Add saturated Rochelle’s salt (Potassium Sodium Tartrate) solution. Warm to room

temperature and stir vigorously until the aluminum emulsion clears (approx. 2 hours).

Quality Control (QC) & Validation
Do not rely solely on optical rotation, as it is notoriously variable due to concentration and

solvent effects.

Primary Validation:Chiral HPLC.

Column: Chiralcel OD-H or AD-H.
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Eluent: Hexane/Isopropanol (90:10 to 98:2).

Acceptance Criteria: ee > 98%.[1][5]

Secondary Validation:1H-NMR.

Check for the aldehyde proton doublet/singlet at ~9.5-9.6 ppm.[2]

Check for absence of the primary alcohol (over-reduction product) at ~3.6 ppm.

Reactivity & Stereocontrol Models[8]
When using Garner's aldehyde, the stereochemical outcome of nucleophilic addition is

governed by the Felkin-Anh model.[1][5]

Felkin-Anh vs. Chelation Control
Because the N-Boc group is bulky and the acetonide locks the conformation, the molecule

resists chelation-controlled delivery (unless specific Lewis acids like TiCl4 are used).

Standard Outcome (Felkin-Anh): The nucleophile attacks from the face anti to the bulky

amino-protecting group. This yields the anti-amino alcohol (e.g., erythro-sphingosine

precursors).

Chelation Outcome: Rare with standard organolithiums/Grignards due to the Boc group's

poor chelating ability compared to free amines or benzyl ethers.
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Figure 2: Mechanistic pathway for nucleophilic addition to Garner's Aldehyde, favoring the anti-

isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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